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Compound of Interest

Compound Name: 4-Methyldecane

Cat. No.: B1670055

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for the operational use and disposal of 4-Methyldecane, ensuring laboratory safety
and building trust in procedural accuracy.

Chemical and Physical Properties of 4-Methyldecane

A clear understanding of 4-Methyldecane's properties is the foundation of its safe handling.
This colorless liquid is characterized by a pungent, acrid odor.[1][2] Key quantitative data are
summarized in the table below for easy reference.

Property Value

Molecular Formula Ci1H24

Molecular Weight 156.31 g/mol

Boiling Point 187.4 + 7.0 °C at 760 mmHg[3]
Flash Point 49.4 +11.4 °C[3]

Density 0.7 £ 0.1 g/cm?3[3]

Hazard Identification and Personal Protective
Equipment (PPE)
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According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Methyldecane is classified as a flammable liquid and vapor.[4] Crucially, it may

be fatal if swallowed and enters airways.[4] Therefore, stringent adherence to safety protocols

and the use of appropriate Personal Protective Equipment (PPE) are mandatory.

Recommended Personal Protective Equipment (PPE)

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
suitable. Always inspect gloves

for integrity before use.

Eye Protection

Safety glasses with side

shields or goggles

Provides a barrier against

splashes.

Skin and Body Protection

Laboratory coat

To prevent skin contact.

Respiratory Protection

Not typically required if
handled in a well-ventilated

area or a chemical fume hood.

In case of inadequate
ventilation or potential for
aerosol generation, a NIOSH-
approved respirator with
organic vapor cartridges

should be used.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling 4-Methyldecane minimizes risks and ensures a safe

laboratory environment.

Workflow for Handling 4-Methyldecane
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Operational Workflow for Handling 4-Methyldecane

Proceed when ready

Handling

After experiment

Post-Handling

For unused chemical
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Disposal Decision Tree for 4-Methyldecane Waste

4-Methyldecane Waste

\ 4

Es it contaminated with other hazardous materials?)

/ walogens)

Gollect in a designated, labeled, sealed container for non-halogenated organic wasle) E:ollecl in a designated, labeled, sealed container for halogenated organic waste)

\ /

(Consult Environmental Health & Safety (EHS) for specific disposal instructions)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of 4-Methyldecane: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670055#personal-protective-equipment-for-
handling-4-methyldecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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